Cas no 2114-33-2 (Benzeneethanol, a-methyl-, 1-acetate)
Benzeneethanol, a-methyl-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol, a-methyl-, 1-acetate
- 1-Methyl-2-phenylethyl Acetate
- 1-phenylpropan-2-yl acetate
- 1-Phenyl-2-propanol acetate
- 2-Acetoxy-1-phenylpropane
- Acetic Acid 1-Methyl-2-phenylethyl Ester
- Benzylmethylcarbinyl acetate
- EINECS 218-314-3
- Methylbenzylcarbinyl acetate
-
- MDL： MFCD01672540
- Inchi： InChI=1S/C11H14O2/c1-9(13-10(2)12)8-11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3
- InChI Key： LOHDWLZDQXQLJA-UHFFFAOYSA-N
- SMILES： CC(CC1=CC=CC=C1)OC(=O)C
Computed Properties
- Exact Mass: 178.09900
- Monoisotopic Mass: 178.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.0292 (rough estimate)
- Boiling Point: 270.46°C (rough estimate)
- Flash Point: 103°C
- Refractive Index: 1.5090 (estimate)
- PSA: 26.30000
- LogP: 2.18070
- Solubility: Not determined
Benzeneethanol, a-methyl-, 1-acetate Customs Data
- HS CODE：2915390090
- Customs Data：
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
Benzeneethanol, a-methyl-, 1-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1495-5G |
1-Methyl-2-phenylethyl Acetate |
2114-33-2 | >95.0%(GC) | 5g |
¥3790.00 | 2023-09-07 | |
| Alichem | A019117480-10g |
1-Phenylpropan-2-yl acetate |
2114-33-2 | 95% | 10g |
$436.72 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M861899-5g |
1-Methyl-2-phenylethyl Acetate |
2114-33-2 | ≥95%(GC) | 5g |
￥1,771.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M861899-1g |
1-Methyl-2-phenylethyl Acetate |
2114-33-2 | ≥95%(GC) | 1g |
￥885.00 | 2022-09-01 | |
| Apollo Scientific | OR920861-1g |
1-Methyl-2-phenylethyl acetate |
2114-33-2 | 95% | 1g |
£209.00 | 2025-02-20 | |
| Apollo Scientific | OR920861-5g |
1-Methyl-2-phenylethyl acetate |
2114-33-2 | 95% | 5g |
£726.00 | 2025-02-20 | |
| abcr | AB250238-5 g |
1-Methyl-2-phenylethyl acetate, 95%; . |
2114-33-2 | 95% | 5g |
€622.90 | 2022-06-02 | |
| abcr | AB250238-5g |
1-Methyl-2-phenylethyl acetate, 95%; . |
2114-33-2 | 95% | 5g |
€617.70 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1495-5g |
Benzeneethanol, a-methyl-, 1-acetate |
2114-33-2 | 95.0%(GC) | 5g |
￥3790.0 | 2022-06-10 | |
| eNovation Chemicals LLC | Y1257320-5g |
Benzeneethanol, a-methyl-, 1-acetate |
2114-33-2 | >95.0%(GC) | 5g |
$315 | 2024-06-07 |
Benzeneethanol, a-methyl-, 1-acetate Suppliers
Audited Supplier
Benzeneethanol, a-methyl-, 1-acetate Related Literature
-
Bapurao D. Rupanawar,Kishor D. Mane,Gurunath Suryavanshi New J. Chem. 2022 46 16832
-
2. The mechanism of the rearrangement of β-acyloxyalkyl radicalsAthelstan L. J. Beckwith,C. Barry Thomas J. Chem. Soc. Perkin Trans. 2 1973 861
2114-33-2 (Benzeneethanol, a-methyl-, 1-acetate) Related Products
- 40628-77-1(alpha-butylphenethyl acetate)
- 5436-58-8( )
- 651057-24-8(1,4-Heptanediol, 7-phenyl-, 4-acetate, (4S)-)
- 4254-31-3(2-Acetoxyindan)
- 162358-04-5(2-(4-Octylphenyl)ethyl Acetate)
- 10415-88-0(4-Phenyl-2-butyl acetate)
- 151-05-3(Dimethylbenzylcarbinyl acetate;1,1-Dimethyl-2-phenylethyl acetate)
- 74203-96-6(1-Benzyl-3-methylbutyl acetate)
- 71617-15-7(Benzeneethanol, a,a,4-trimethyl-, 1-acetate)
- 68922-11-2(Butanoic acid,1-methyl-2-phenylethyl ester)
